Cas no 1247410-58-7 (diethyl2-(pyrrolidin-3-yloxy)ethylamine)

• Product Name: diethyl2-(pyrrolidin-3-yloxy)ethylamine
• CAS No: 1247410-58-7
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• MDL: MFCD16709454
• CID: 4580450
• PubChem ID: 62327223
• Update Time: 2025-06-29

diethyl2-(pyrrolidin-3-yloxy)ethylamine Chemical and Physical Properties

Names and Identifiers

• diethyl[2-(pyrrolidin-3-yloxy)ethyl]amine
• Ethanamine, N,N-diethyl-2-(3-pyrrolidinyloxy)-
• diethyl2-(pyrrolidin-3-yloxy)ethylamine

• MDL： MFCD16709454
• Inchi： 1S/C10H22N2O/c1-3-12(4-2)7-8-13-10-5-6-11-9-10/h10-11H,3-9H2,1-2H3
• InChI Key： YUEZSYRTENWHAQ-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)COC1CCNC1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 258.8±30.0 °C at 760 mmHg
• Flash Point: 110.3±24.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

diethyl2-(pyrrolidin-3-yloxy)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on diethyl2-(pyrrolidin-3-yloxy)ethylamine

Comprehensive Overview of Diethyl 2-(Pyrrolidin-3-yloxy)ethylamine (CAS No. 1247410-58-7): Properties, Applications, and Industry Insights

Diethyl 2-(pyrrolidin-3-yloxy)ethylamine (CAS No. 1247410-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by its pyrrolidine and ethoxyamine moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C10H22N2O, and molecular weight of 186.30 g/mol make it a valuable building block for designing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting neurological and metabolic pathways.

The growing interest in pyrrolidine derivatives like diethyl 2-(pyrrolidin-3-yloxy)ethylamine stems from their role in modulating receptor interactions. Recent studies highlight its relevance in developing small-molecule therapeutics, aligning with trends in personalized medicine. The compound’s amine-functionalized structure allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This adaptability resonates with the pharmaceutical industry’s focus on structure-activity relationship (SAR) optimization.

From a synthetic perspective, CAS No. 1247410-58-7 exemplifies the convergence of heterocyclic chemistry and amine synthesis. Its pyrrolidin-3-yloxy scaffold offers stereochemical diversity, a critical factor in enantioselective catalysis—a hot topic in green chemistry. Analysts note its compatibility with microwave-assisted synthesis and flow chemistry techniques, which reduce reaction times and improve yields. Such advancements address the demand for sustainable manufacturing processes, a priority for ESG-conscious enterprises.

In material science, diethyl 2-(pyrrolidin-3-yloxy)ethylamine has shown promise as a ligand for metal-organic frameworks (MOFs). Its bidentate coordination capability enhances MOF stability, a property leveraged in gas storage and catalysis applications. This aligns with global interest in carbon capture technologies and hydrogen storage solutions. Furthermore, its potential in polymer modification—particularly for pH-responsive materials—is under investigation, reflecting the surge in smart material innovations.

Quality control of CAS 1247410-58-7 involves rigorous analytical validation, including HPLC, GC-MS, and NMR spectroscopy. Purity thresholds (>98%) are critical for pharmaceutical-grade applications, emphasizing the need for standardized synthetic protocols. Regulatory compliance with ICH guidelines ensures batch-to-batch consistency, a frequent query among procurement specialists. Suppliers increasingly provide certificates of analysis (CoA) and stability data to meet stringent industry requirements.

Market intelligence indicates rising demand for diethyl 2-(pyrrolidin-3-yloxy)ethylamine in Asia-Pacific R&D hubs, driven by investments in preclinical drug development. Patent filings reveal its incorporation in kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and CNS disorders. These trends correlate with search engine analytics, where queries like "pyrrolidine ether amine applications" and "CAS 1247410-58-7 supplier" have grown by 35% year-over-year.

Future directions for this compound include exploring its bioconjugation potential in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Such applications dominate academic discourse, as evidenced by PubMed citations. Additionally, computational studies using AI-driven molecular docking predict novel binding modes, further expanding its utility. Stakeholders are advised to monitor these developments, as they could redefine the compound’s commercial trajectory.